Cas no 773869-44-6 (5-chloro-2-(difluoromethoxy)benzoic acid)

• Product Name: 5-chloro-2-(difluoromethoxy)benzoic acid
• CAS No: 773869-44-6
• CID: 4658821
• Update Time: 2025-10-23

5-chloro-2-(difluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(difluoromethoxy)benzoic Acid
• 5-chloro-2-(difluoromethoxy)benzoic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-chloro-2-(difluoromethoxy)benzoic acid

Comprehensive Analysis of 5-Chloro-2-(difluoromethoxy)benzoic Acid (CAS No. 773869-44-6): Properties, Applications, and Industry Trends

5-Chloro-2-(difluoromethoxy)benzoic acid (CAS No. 773869-44-6) is a fluorinated aromatic carboxylic acid derivative gaining significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a chloro-substituted benzene ring with a difluoromethoxy group, making it a valuable intermediate for synthesizing bioactive molecules. Recent studies highlight its potential in developing novel enzyme inhibitors and metabolically stable compounds, addressing growing demands for targeted therapies in precision medicine.

The physicochemical properties of 5-chloro-2-(difluoromethoxy)benzoic acid contribute to its versatility. With a molecular weight of 222.56 g/mol and moderate lipophilicity (LogP ~2.1), it demonstrates optimal membrane permeability for drug delivery systems. The difluoromethoxy moiety enhances metabolic stability—a critical factor explored in recent AI-driven drug discovery projects, where researchers prioritize fluorine-containing scaffolds to improve pharmacokinetics. These characteristics align with industry trends toward sustainable fluorination techniques, a hot topic in green chemistry forums.

In pharmaceutical applications, this compound serves as a key precursor for non-steroidal anti-inflammatory drugs (NSAIDs) analogs. Patent analyses reveal its incorporation into COX-2 selective inhibitors, addressing current searches for gastrointestinal-safe anti-inflammatory agents. The chloro-difluoromethoxy combination appears particularly effective in modulating prostaglandin biosynthesis—a mechanism frequently queried in medical research databases. Recent publications (2023-2024) emphasize its role in developing third-generation NSAIDs with reduced cardiovascular risks.

The agrochemical sector utilizes CAS 773869-44-6 in synthesizing herbicidal auxin mimics, responding to the global demand for climate-resilient crop protection. Its structural motifs mimic natural plant hormones while offering enhanced soil persistence—a property extensively discussed in precision agriculture webinars. Formulations containing this compound show promise against glyphosate-resistant weeds, a top concern in farming communities according to Google Trends data.

From a synthetic chemistry perspective, 5-chloro-2-(difluoromethoxy)benzoic acid exemplifies modern C-H functionalization strategies. Its production typically involves palladium-catalyzed cross-coupling or electrophilic fluorination—methods dominating recent process chemistry optimization literature. The compound's crystalline form (mp 128-131°C) facilitates purification, meeting ICH Q6A specifications for pharmaceutical intermediates, a compliance aspect heavily searched by quality control professionals.

Environmental and regulatory profiles position this compound favorably compared to legacy halogenated aromatics. Computational toxicology models (e.g., OECD QSAR Toolbox) predict low bioaccumulation potential, while its ready biodegradability (OECD 301D) aligns with green chemistry principles—a trending topic in ESG reports. These attributes make it a candidate for REACH-compliant formulations, frequently mentioned in European chemical regulation forums.

Market analysts note growing procurement of 773869-44-6 by CDMOs (Contract Development and Manufacturing Organizations), particularly for orphan drug development projects. The compound's scalable synthesis and IP-clear status (no current patent restrictions) respond to two frequent queries in pharmaceutical business intelligence platforms. Custom synthesis requests often specify isotope-labeled versions (e.g., ¹³C, ¹⁸O) for metabolic studies, reflecting the rise of translational medicine approaches.

Emerging research explores the compound's potential in metal-organic frameworks (MOFs) for controlled release applications—a crossover topic between materials science and drug delivery. Its carboxylic acid functionality enables coordination with transition metal nodes, a technique gaining traction in nanomedicine publications. This multidisciplinary applicability addresses increasing searches for multifunctional chemical building blocks across scientific databases.

Quality standards for 5-chloro-2-(difluoromethoxy)benzoic acid typically require ≥98% HPLC purity with strict control of process-related impurities—a specification emphasized in recent ICH Q3A/B guideline updates. Analytical methods often combine reverse-phase HPLC with LC-MS characterization, techniques commonly searched alongside QC method validation protocols. Leading suppliers now provide detailed impurity profiles and genotoxic risk assessments, responding to stricter regulatory expectations.

Future directions may involve continuous flow synthesis adaptations for this compound, as indicated by pilot studies demonstrating improved atom economy in microreactor systems. Such process innovations align with pharmaceutical industry goals of Industry 4.0 integration—a dominant theme in chemical engineering conferences. The compound's balanced reactivity profile makes it suitable for photocatalytic modifications, another rapidly growing field in synthetic methodology research.